Cas no 2228097-29-6 (2-amino-3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-3-hydroxypropanoic acid)
2-amino-3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-3-hydroxypropanoic acid Chemical and Physical Properties
Names and Identifiers
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- 2-amino-3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-3-hydroxypropanoic acid
- 2228097-29-6
- EN300-1771252
-
- Inchi: 1S/C11H19N3O3/c1-11(2,3)7-5-6(14(4)13-7)9(15)8(12)10(16)17/h5,8-9,15H,12H2,1-4H3,(H,16,17)
- InChI Key: MPWACTYUWYGDEL-UHFFFAOYSA-N
- SMILES: OC(C(C(=O)O)N)C1=CC(C(C)(C)C)=NN1C
Computed Properties
- Exact Mass: 241.14264148g/mol
- Monoisotopic Mass: 241.14264148g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 290
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.5
- Topological Polar Surface Area: 101Ų
2-amino-3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-3-hydroxypropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1771252-0.05g |
2-amino-3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-3-hydroxypropanoic acid |
2228097-29-6 | 0.05g |
$1296.0 | 2023-09-20 | ||
| Enamine | EN300-1771252-0.1g |
2-amino-3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-3-hydroxypropanoic acid |
2228097-29-6 | 0.1g |
$1357.0 | 2023-09-20 | ||
| Enamine | EN300-1771252-0.25g |
2-amino-3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-3-hydroxypropanoic acid |
2228097-29-6 | 0.25g |
$1420.0 | 2023-09-20 | ||
| Enamine | EN300-1771252-0.5g |
2-amino-3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-3-hydroxypropanoic acid |
2228097-29-6 | 0.5g |
$1482.0 | 2023-09-20 | ||
| Enamine | EN300-1771252-1.0g |
2-amino-3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-3-hydroxypropanoic acid |
2228097-29-6 | 1g |
$1543.0 | 2023-06-03 | ||
| Enamine | EN300-1771252-2.5g |
2-amino-3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-3-hydroxypropanoic acid |
2228097-29-6 | 2.5g |
$3025.0 | 2023-09-20 | ||
| Enamine | EN300-1771252-5.0g |
2-amino-3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-3-hydroxypropanoic acid |
2228097-29-6 | 5g |
$4475.0 | 2023-06-03 | ||
| Enamine | EN300-1771252-10.0g |
2-amino-3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-3-hydroxypropanoic acid |
2228097-29-6 | 10g |
$6635.0 | 2023-06-03 | ||
| Enamine | EN300-1771252-1g |
2-amino-3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-3-hydroxypropanoic acid |
2228097-29-6 | 1g |
$1543.0 | 2023-09-20 | ||
| Enamine | EN300-1771252-5g |
2-amino-3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-3-hydroxypropanoic acid |
2228097-29-6 | 5g |
$4475.0 | 2023-09-20 |
2-amino-3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-3-hydroxypropanoic acid Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on 2-amino-3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-3-hydroxypropanoic acid
Research Brief on 2-amino-3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-3-hydroxypropanoic acid (CAS: 2228097-29-6)
The compound 2-amino-3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-3-hydroxypropanoic acid (CAS: 2228097-29-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.
Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel bioactive molecules. Its structure, featuring a pyrazole ring and a hydroxypropanoic acid moiety, makes it a versatile scaffold for the development of enzyme inhibitors and receptor modulators. Researchers have explored its utility in targeting specific pathways involved in inflammatory and metabolic disorders, with promising preliminary results.
One of the most notable advancements is the optimization of the synthetic route for 2-amino-3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-3-hydroxypropanoic acid. A study published in 2023 demonstrated a high-yield, scalable synthesis method that improves both efficiency and purity, addressing previous challenges in large-scale production. This development is critical for advancing the compound's use in preclinical and clinical studies.
In terms of biological activity, recent in vitro and in vivo studies have shown that this compound exhibits selective inhibition of certain kinases and proteases, which are implicated in various diseases, including cancer and autoimmune conditions. For instance, a 2024 study revealed its potent inhibitory effects on a specific kinase pathway, leading to reduced proliferation of cancer cells in animal models. These findings suggest its potential as a lead compound for further drug development.
Furthermore, computational modeling and structure-activity relationship (SAR) studies have provided insights into the molecular interactions of 2-amino-3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-3-hydroxypropanoic acid with its targets. These studies have identified key functional groups responsible for its bioactivity, paving the way for the design of derivatives with enhanced potency and selectivity.
Despite these promising results, challenges remain, particularly in optimizing the pharmacokinetic properties of the compound. Recent research has focused on improving its solubility and bioavailability, which are crucial for its transition from bench to bedside. Collaborative efforts between academic and industrial researchers are underway to address these limitations and accelerate its development.
In conclusion, 2-amino-3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-3-hydroxypropanoic acid represents a promising candidate in the field of medicinal chemistry, with potential applications in treating a range of diseases. Continued research and development efforts are essential to fully realize its therapeutic potential and bring it closer to clinical application.
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